Cas no 16400-50-3 (PBB 80)

• Product Name: PBB 80
• CAS No: 16400-50-3
• MF: C₁₂H₆Br₄
• MW: 469.792040348053
• MDL: MFCD00152828
• CID: 166535
• Update Time: 2025-04-19

PBB 80 Chemical and Physical Properties

Names and Identifiers

• 3,3',5,5'-Tetrabromo-1,1'-biphenyl
• 3,3,5,5-Tetrabromo-1,1-biphenyl
• 1,1'-Biphenyl,3,3',5,5'-tetrabromo-
• 3,3',5,5'-TETRABROMOBIPHENYL
• 1,3-dibromo-5-(3,5-dibromophenyl)benzene
• pbb 80
• PBB NO 80
• -Tetrabromo-1,1′1,3-Dibromo-5-phenylbenzene
• 3,5,3',5'-TetrabroMo-biphenyl
• 3,3',5,5'-Tetrabromobiphenyl, 35μg
• mL in Isooctane
• 1,1'-Biphenyl, 3,3',5,5'-tetrabromo-
• 4G4R89X711
• C12H6Br4
• 3,5,3',5'-Tetrabromo-1,1'-biphenyl
• 3,3'-5,5'-Tetrabromobiphenyl
• FXJXZYWFJAXIJX-UHFFFAOYSA-N
• CX1331
• TRA0023442
• 3,3′,5,5′-Tetrabromo-1,1′-biphenyl
• PBB 80

• MDL： MFCD00152828
• Inchi： 1S/C12H6Br4/c13-9-1-7(2-10(14)5-9)8-3-11(15)6-12(16)4-8/h1-6H
• InChI Key： FXJXZYWFJAXIJX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=C(C=C(C=1)Br)Br)Br

Computed Properties

• Exact Mass: 465.72000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 185-190 °C
• PSA: 0.00000
• LogP: 6.40360

PBB 80 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305 + P351 + P338
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Solvents and Organic Chemicals Organic Compounds Organic Halides